Cas no 338420-22-7 (2(1H)-Pyrimidinone, 4-amino-1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-)

• Product Name: 2(1H)-Pyrimidinone, 4-amino-1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-
• CAS No: 338420-22-7
• MF: C₁₀H₆ClF₃N₄O
• MW: 290.629050731659
• CID: 1460077
• PubChem ID: 1475958
• Update Time: 2025-10-29

2(1H)-Pyrimidinone, 4-amino-1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4-amino-1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-
• CHEMBL1611219
• SCHEMBL13170015
• YUVWQGAGIKXRRG-UHFFFAOYSA-N
• SMR000333518
• 338420-22-7
• MLS000696168
• AKOS015992681
• 4-amino-1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2(1H)-pyrimidinone
• HMS2656N06
• 4-amino-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,2-dihydropyrimidin-2-one
• 4-amino-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrimidin-2-one
• MFCD00172049
• 4G-905

• Inchi： 1S/C10H6ClF3N4O/c11-6-3-5(10(12,13)14)4-16-8(6)18-2-1-7(15)17-9(18)19/h1-4H,(H2,15,17,19)
• InChI Key： YUVWQGAGIKXRRG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 290.01838
• Monoisotopic Mass: 290.0182230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 71.58

Additional information on 2(1H)-Pyrimidinone, 4-amino-1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-

Research Brief on 2(1H)-Pyrimidinone, 4-amino-1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]- (CAS: 338420-22-7)

The compound 2(1H)-Pyrimidinone, 4-amino-1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-, with the CAS number 338420-22-7, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidinone core and substituted pyridinyl moiety, exhibits promising biological activities, particularly in the context of kinase inhibition and antimicrobial applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential.

One of the key areas of investigation involves the role of this compound as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 338420-22-7 exhibits selective inhibition against specific kinase targets, with notable efficacy in suppressing tumor cell proliferation. Researchers have employed molecular docking and structure-activity relationship (SAR) studies to further refine the compound's selectivity and potency, aiming to minimize off-target effects.

In addition to its kinase inhibitory properties, recent reports highlight the antimicrobial potential of 2(1H)-Pyrimidinone, 4-amino-1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-. The trifluoromethyl group, in particular, has been linked to enhanced bioavailability and metabolic stability, making this compound a candidate for combating resistant bacterial strains. Studies have shown activity against Gram-positive and Gram-negative bacteria, with mechanisms involving interference with bacterial DNA replication and protein synthesis. These findings suggest potential applications in developing novel antibiotics to address the growing challenge of antimicrobial resistance.

The synthesis of 338420-22-7 has also been a focal point of recent research. Optimized synthetic routes have been reported, emphasizing greener chemistry approaches to improve yield and reduce environmental impact. Key steps include the condensation of chloropyridine derivatives with aminopyrimidinone precursors, followed by selective functionalization of the trifluoromethyl group. Advances in catalytic methods and solvent systems have contributed to more efficient production scales, facilitating further preclinical evaluation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate the need for further optimization to enhance oral bioavailability and reduce potential hepatotoxicity. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. Additionally, collaborative efforts between academia and industry are essential to accelerate the compound's progression through the drug development pipeline.

In conclusion, 2(1H)-Pyrimidinone, 4-amino-1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]- (CAS: 338420-22-7) represents a versatile scaffold with significant potential in both oncology and infectious disease therapeutics. Continued research into its mechanistic underpinnings, synthetic accessibility, and therapeutic applications will be critical to unlocking its full clinical value. This compound exemplifies the intersection of chemical innovation and biological discovery, offering a compelling case for further investment and exploration in the field.